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Compound of Interest

Compound Name: 1,1,3,3-Propanetetracarbonitrile

Cat. No.: B1346686

Essential Safety and Handling Guide for 1,1,3,3-
Propanetetracarbonitrile

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 1,1,3,3-Propanetetracarbonitrile in a laboratory setting. It is
intended for researchers, scientists, and drug development professionals to ensure safe
handling and minimize exposure risks.

Hazard Summary

1,1,3,3-Propanetetracarbonitrile is a hazardous chemical with the following classifications[1]:
o Acute Toxicity, Oral (Category 2): Fatal if swallowed.[1]

e Acute Toxicity, Dermal (Category 3): Toxic in contact with skin.[1]

o Acute Toxicity, Inhalation (Category 3): Toxic if inhaled.[1][2]

 Skin Irritation (Category 2): Causes skin irritation.[1]

o Eye Irritation (Category 2): Causes serious eye irritation.[1]

» Specific Target Organ Toxicity — Single Exposure (Category 3): May cause respiratory
irritation.[2]

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1346686?utm_src=pdf-interest
https://www.benchchem.com/product/b1346686?utm_src=pdf-body
https://www.benchchem.com/product/b1346686?utm_src=pdf-body
https://www.benchchem.com/product/b1346686?utm_src=pdf-body
https://www.benchchem.com/product/b1346686?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/1_1_3_3-Propanetetracarbonitrile
https://pubchem.ncbi.nlm.nih.gov/compound/1_1_3_3-Propanetetracarbonitrile
https://pubchem.ncbi.nlm.nih.gov/compound/1_1_3_3-Propanetetracarbonitrile
https://pubchem.ncbi.nlm.nih.gov/compound/1_1_3_3-Propanetetracarbonitrile
https://www.echemi.com/sds/1133-propanetetracarbonitrile-pid_Seven28452.html
https://pubchem.ncbi.nlm.nih.gov/compound/1_1_3_3-Propanetetracarbonitrile
https://pubchem.ncbi.nlm.nih.gov/compound/1_1_3_3-Propanetetracarbonitrile
https://www.echemi.com/sds/1133-propanetetracarbonitrile-pid_Seven28452.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346686?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Due to the lack of available occupational exposure limit data, all handling should be performed
with the utmost caution, assuming high toxicity.[2]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is critical when handling 1,1,3,3-Propanetetracarbonitrile. The
following table outlines the required PPE.

PPE Category Item Standard/Specification

Tightly fitting safety goggles Conforming to EN 166 (EU) or

Eye/Face Protection o i
with side-shields NIOSH (US)[2]

Inspected prior to use and
Skin Protection Chemical-resistant gloves compliant with EU Directive
89/686/EEC and EN 374[2]

Fire/flame resistant and )
) ) ) To cover the entire body[2]
impervious clothing

Required if exposure limits are
Respiratory Protection Full-face respirator exceeded or if irritation or other

symptoms are experienced[2]

Operational Plan: Step-by-Step Handling Procedure

e Ventilation: Always handle 1,1,3,3-Propanetetracarbonitrile in a well-ventilated area or a
chemical fume hood.[2]

o Emergency Equipment: Ensure that a safety shower and an eyewash station are readily
accessible.

¢ Avoid Ignition Sources: Keep the chemical away from heat, sparks, and open flames.[3]
» Donning PPE: Before handling, put on all required PPE as specified in the table above.

e Avoiding Dust Formation: Handle the solid material carefully to avoid generating dust.[2]
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e Preventing Contact: Avoid all contact with skin and eyes.[2] Do not breathe dust, fumes, gas,
mist, vapors, or spray.[2]

e Hygiene Practices: Do not eat, drink, or smoke when using this product.[2] Wash hands and
any exposed skin thoroughly after handling.[2]

» Eye Contact: Immediately rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing and seek medical attention.[2]

» Skin Contact: Take off immediately all contaminated clothing and wash it before reuse.[2]
Wash the affected skin area with plenty of water.[2] Get emergency medical help
immediately.[2]

 Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[2] If you
feel unwell, get medical help.[2]

 Ingestion: If swallowed, get emergency medical help immediately.[2] Rinse mouth.[2]

» Spill Containment: In case of a spill, evacuate personnel to a safe area.[2] Prevent further
leakage if it is safe to do so.[2] Collect the spillage using appropriate tools and place it in a
suitable, closed container for disposal.[2] Do not let the chemical enter drains.[2]

Disposal Plan

o Waste Collection: Collect all waste material, including contaminated PPE and cleaning
materials, in a suitable and closed container labeled for hazardous waste.[2]

» Disposal Regulations: Dispose of the contents and the container at an approved waste
disposal plant in accordance with all applicable local, regional, and national laws and
regulations.[2][4] Chemical waste generators are responsible for determining if a discarded
chemical is classified as hazardous waste and ensuring complete and accurate
classification.[4]

Workflow for Safe Handling of 1,1,3,3-
Propanetetracarbonitrile
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Start: Prepare for Handling

Step 1: Preparation
- Work in a fume hood
- Verify emergency equipment

l

Step 2: Don PPE
- Goggles
- Gloves
- Impervious clothing

Step 3: Chemical Handling
- Avoid dust and contact
- Practice good hygiene

Incident Occurs

End of Procedure Emergency: Exposure or Spill

Spill Response Provide First Aid
- Evacuate - Eye wash
- Contain - Skin wash
- Collect for disposal - Fresh air

Step 4: Waste Disposal

- Collect in labeled containers Seek Immediate Medical Attention
- Follow regulations

Click to download full resolution via product page

Caption: Workflow for the safe handling of 1,1,3,3-Propanetetracarbonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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